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Compound of Interest

Compound Name: Pyrazosulfuron

Cat. No.: B1209395

An In-depth Technical Guide to Pyrazosulfuron and its Esters for Researchers, Scientists, and
Drug Development Professionals.

This technical guide provides a comprehensive overview of the herbicide Pyrazosulfuron and
its primary active ester, Pyrazosulfuron-ethyl. It details their chemical identities according to
IUPAC nomenclature, physicochemical properties, mode of action, and relevant experimental
protocols.

Chemical Identity and Nomenclature

Pyrazosulfuron is the parent carboxylic acid, but it is the ethyl ester, Pyrazosulfuron-ethyl,
that is the biologically active species used in commercial herbicide formulations.[1][2]

Pyrazosulfuron

o |[UPAC Name: 5-{[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamoyl}-1-methyl-1H-pyrazole-
4-carboxylic acid.[1][3][4]

e Chemical Formula: C12H14NeO7S.[1][3]
e CAS Registry Number: 98389-04-9.[1][3][4]

Caption: Chemical structure of Pyrazosulfuron.

Pyrazosulfuron-ethyl
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e IUPAC Name: ethyl 5-{[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamoyl}-1-methyl-1H-

pyrazole-4-carboxylate.[2][5][6][7]
e Chemical Formula: C14H18NeO7S.[5][8][9][10]
o CAS Registry Number: 93697-74-6.[5][7][8]

Caption: Chemical structure of Pyrazosulfuron-ethyl.

Physicochemical Properties

The quantitative data for Pyrazosulfuron and its ethyl ester are summarized below for

comparative analysis.

Table 1: Physicochemical Data of Pyrazosulfuron

Property Value Reference
Molecular Formula C12H14N6O7S [1][3]
Molecular Weight 386.34 g/mol [31[4]

CAS Number 98389-04-9 [1103114]
Physical State Solid [4]

Table 2: Physicochemical Data of Pyrazosulfuron-ethyl
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Property Value Reference

Molecular Formula C14H18N6O7S [51I8191[10]

Molecular Weight 414.4 g/mol [11]

CAS Number 93697-74-6 [5117118]

Appearance Colourless crystals [11]

Melting Point 177.8-179.5 °C [11]

Density 1.46 g/cm3 (at 20 °C) [11]

Vapour Pressure 4.2 x 10-> mPa (at 25 °C) [11]

Water Solubility 9.76 mg/L (at 20 °C) [11]

Solvent Solubility (g/L at 20°C)

Chloroform 200 [11]

Acetone 33.7 [11]

Benzene 15.6 [11]

Methanol 4.32 [11]

Hexane 0.0185 [11]
Unstable in acidic or alkaline

Stability media; relatively stable at pH [11]

7.

Mode of Action and Signaling Pathway

Pyrazosulfuron-ethyl is a systemic, broad-spectrum herbicide that belongs to the sulfonylurea

family.[5][8][11] Its primary mode of action is the inhibition of the enzyme acetolactate synthase

(ALS), also known as acetohydroxyacid synthase (AHAS).[4][5][11][12] This enzyme is crucial

for the biosynthesis of the branched-chain amino acids: valine, leucine, and isoleucine.[11][13]

By blocking this key enzymatic step, the herbicide halts cell division and plant growth,

ultimately leading to weed death.[11][14][15] The herbicide is absorbed by the roots and/or

leaves and translocated to the meristems where it exerts its effect.[11][14]
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Caption: Pyrazosulfuron-ethyl inhibits the ALS enzyme, blocking amino acid synthesis.
Experimental Protocols

Synthesis of Pyrazosulfuron-ethyl

A general synthetic route for Pyrazosulfuron-ethyl involves a multi-step process.[5] A key final
step is the reaction between a sulfonyl isocyanate intermediate and an amino pyrimidine.[5][16]

Protocol: Final Condensation Step[16]

o Preparation of Amine Solution: Dissolve 0.4 g of 2-amino-4,6-dimethoxy pyrimidine in 20 ml
of dry acetonitrile in a suitable reaction vessel.

» Addition of Isocyanate: To the stirred solution from Step 1, add 0.98 g of the crude sulfonyl
isocyanate intermediate (ethyl 5-(isocyanatosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate).

e Reaction: Continue stirring the mixture at room temperature.

« Isolation: The product, Pyrazosulfuron-ethyl, will crystallize out of the solution. Collect the
crystals by filtration.

 Purification: Wash the filtered crystals with a suitable solvent and dry to obtain the final
product.
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Caption: General workflow for the final synthesis step of Pyrazosulfuron-ethyl.

Protocol: Soil Residue Analysis
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The persistence and degradation of Pyrazosulfuron-ethyl in the environment are critical for
assessing its impact. The following outlines a general protocol for a field study based on
published research.[13]

Field Preparation: Establish a rice field plot according to standard agricultural practices for
the region.

o Herbicide Application: Apply a commercial formulation of Pyrazosulfuron-ethyl at the
recommended dosage (e.g., 25 g a.i./ha) as a post-emergence spray.[13] Maintain an
untreated control plot for comparison.

e Soil Sampling: Collect soil samples from the treated plot at predetermined time intervals
(e.q., 2 hours post-application, then at 5, 10, 20, 30, and 90 days).[13]

o Sample Preparation: Prepare the soil samples for analysis. This typically involves extraction
of the herbicide residue using an appropriate organic solvent.

o Analytical Method: Quantify the concentration of Pyrazosulfuron-ethyl in the extracts using
a validated analytical method, such as online solid-phase extraction combined with High-
Performance Liquid Chromatography (online SPE/HPLC).[17]

o Data Analysis: Calculate the dissipation rate and half-life (DTso) of Pyrazosulfuron-ethyl in
the soil under the specific field conditions. In one study, the soil half-life was found to be less
than 15 days.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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